Journal Name:Moscow University Chemistry Bulletin
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
Publisher:
Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
Lightweight foam-like nitrogen-doped carbon nanotube complex achieving highly efficient electromagnetic wave absorption
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jmst.2023.06.013
With the increased electromagnetic wave (EMW) threat to military and human health, the development of EMW-absorbing materials is crucial. Metal-organic framework derivatives containing magnetic nanoparticles and a carbon matrix are potential candidates for designing efficient EMW-absorbing materials. Herein, a zeolitic imidazolate framework-67 (ZIF-67)-embedded three-dimensional melamine foam is pyrolyzed to afford carbon foam-based nitrogen-doped carbon nanotube composites, named 3D foam-like CoO/Co/N-CNTs. Magnetic CoO/Co particles are confined in the dielectric carbon nanotube skeleton. The carbon nanotubes provide considerable conductive loss, while CoO/Co magnetic particles are conducive to providing magnetic loss and adjusting impedance matching. Moreover, the numerous defect structures introduced by heteroatomic doping (nitrogen) cause dipole polarization and simultaneously adjust impedance matching. Meanwhile, the unique porous nanotube structure promotes multiple reflections and scattering of EMWs, further optimizing impedance matching. CoO/Co/N-CNTs composites exhibit a minimum reflection loss of −52.3 dB at a matching thickness of 2.0 mm, while the corresponding effective absorption bandwidth is 5.28 GHz at a matching thickness of 2.2 mm. This study reports a novel approach to fabricating a lightweight high-performance EMW-absorbing material.
Detail
Dried bonito flakes-inspired moisture-responsive actuator with a gradient structure for smart devices
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.jmst.2023.05.050
Exploring high-performance soft actuators from biomass resources is significant for developing eco-friendly smart devices. Dried bonito (DB) flake is a common food as well as a biomass material, and it can produce irregular motion in changed moisture, just like dancing. Inspired by this intriguing phenomenon, a cost-effective, biocompatible, and biodegradable moisture-responsive DB film actuator with a gradient structure is developed. The DB film actuator exhibits rapid and reversible bending deformation triggered by a humidity gradient with a high bending speed (40° s–1) and a maximum bending angle (180°). Moreover, the DB film actuator shows large bending deformation (–71° to +51°) with a high actuation force (214.7 Pa) in response to changes in relative humidity. Furthermore, the actuation performance can be also tuned by adjusting the thickness of the film. Potential applications of this actuator, including smart grippers, crawling robots, and biomimetic flowers for visible humidity sensing, are demonstrated. More importantly, smart sweat-responsive wearables that automatically deform to promote sweat evaporation and convection during exercise are constructed based on the actuator, making it promising for adaptive personal thermal management. This work offers an easily processable, cost-effective, and environmentally benign strategy to construct moisture-responsive actuators for future eco-friendly smart devices.
Detail
Martensite decomposition under thermal-mechanical coupling conditions to fabricate an ultrafine-grained Ti6Al4Mo4Zr1W0.2Si alloy
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-02 , DOI: 10.1016/j.jmst.2023.05.052
The fabrication of ultrafine-grained microstructures (grain size below 1 μm) in titanium alloys is beneficial for improving their mechanical properties at room temperature and medium temperatures (400–550°C). However, a long-standing challenge involves the low-cost manufacturing of bulk ultrafine-grained titanium alloys. In this work, we developed a facile strategy through martensite decomposition at thermal-mechanical coupling conditions, to fabricate an equiaxed microstructure in a Ti6Al4Mo4Zr1W0.2Si model alloy with an average α grain size of 315 ± 62 nm. The formation of the ultrafine-grained microstructure was because the lattice strain stored in the martensitic initial microstructure enhanced the nucleation rate of dynamic recrystallization, meanwhile, the pinning role of martensite decomposition products β and (Ti, Zr)5Si3 phases suppressed grain coarsening at high temperatures. Compared to conventional (α+β) alloys, the tensile strength of this alloy improved by 20%–30% at both room temperature and 550°C, without decreasing its ductility. In situ SEM observations revealed that the ultrafine-grained microstructure would not only suppress dislocation motions but also contribute to the homogenous deformation in the matrix of the material, therefore, it resulted in higher mechanical performance. The research results may be of great significance to the development of next-generation aviation titanium alloys.
Detail
Unique electromagnetic wave absorber for three-dimensional framework engineering with copious heterostructures
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.jmst.2023.06.024
In order to obtain high-performance electromagnetic wave absorbers, the adjustment of structure and components is essential. Based on the above requirements, this system forms a three-dimensional frame structure consisting of MXene and transition metal oxides (TMOs) through efficient electrostatic self-assembly. This three-dimensional network structure has rich heterojunction structures, which can cause a large amount of interface polarization and conduction losses in incident electromagnetic waves. Hollow structures cause multiple reflections and scattering of electromagnetic waves, which is also an important reason for further increasing electromagnetic wave losses. When the doping ratio is 1:1, the system has the best impedance matching, the maximum effective absorption bandwidth (EABmax) can reach 5.12 GHz at 1.7 mm, and the minimum reflection loss (RLmin) is -50.30 dB at 1.8 mm. This provides a reference for the subsequent formation of 2D-MXene materials into 3D materials.
Detail
Electrically conductive nanowires controlled one pivotal route in energy harvest and microbial corrosion via direct metal-microbe electron transfer
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.jmst.2023.06.021
Extracellular electron transfer (EET) plays a critical role in bioelectrochemical processes, allowing coupling between microorganisms and extracellular solid-state electrodes, metals, or other cells in energy metabolism. Previous studies have suggested a role for outer-surface c-type cytochromes in direct metal-to-microbe electron transfer by Geobacter sulfurreducens, a model electroactive bacterium. Here, we examined the possibility of other microbially produced electrical contacts by deleting the gene for PilA, the protein monomer that G. sulfurreducens assembles into electrically conductive protein nanowires (e-pili). Deleting PilA gene inhibited electron extraction from pure iron and 316L stainless steel up to 31% and 81%, respectively more than deleting the gene for the outer-surface cytochrome OmcS. This PilA-deficient phenotype, and the observation that relatively thick biofilms (21.7 μm) grew on the metal surfaces at multi-cell distances from the metal surfaces suggest that e-pili contributed significantly to microbial corrosion via direct metal-to-microbe electron transfer. These results have implications for the fundamental understanding of electron harvest via e-pili by electroactive microbes, their uses in bioenergy production, as well as in monitoring and mitigation of metal biocorrosion.
Detail
Modified NiFe-MOF with defects induced by -NH2 and -SH for enhanced adsorption and photocatalytic reduction of CO2
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.jmst.2023.05.065
In this study, a Ni-Fe metal-organic framework modified by –NH2 and –SH was synthesized using a simple hydrothermal process for enhancing photocatalytic CO2 reduction. As expected, the N2S-NiFe (NH2-BDC/H4DSBDC, 2:1) displayed excellent photocatalytic CO2 reduction activity and high CO selectivity (12412.23 μmol g−1 h−1) under visible light irradiation (λ ≥ 420 nm), which is 5 times that of NiFe-MOF. Notably, the excellent photocatalytic performance of N2S-NiFe can benefit from the rich defect trap site caused by the introduction of amino and sulfhydryl groups, accelerating charge transfer and promoting space charge separation, as supported by the photo-electrochemical properties. To better understand the CO2 adsorption mechanism, density functional theory calculations were performed, which revealed that the Niov site has more negative adsorption energy compared with the Feov site. This study provides a simple strategy to establish efficient photocatalysts for CO2 reduction through the modification of organic ligands.
Detail
Fabrication of amorphous FeCoNiCuMnPx high-entropy phosphide/carbon composites with a heterostructured fusiform morphology for efficient oxygen evolution reaction
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-01 , DOI: 10.1016/j.jmst.2023.05.054
Amorphous high-entropy materials with abundant defects, coordinatively unsaturated sites, and loosely bonded atoms could exhibit excellent electrocatalytic performance. However, how to fabricate such materials with nanostructure as well as amorphous structure is still full of challenges. In this work, high-entropy metal organic framework (HE-MOF) is employed as the self-sacrificial template to fabricate FeCoNiCuMnPx high-entropy phosphide/carbon (HEP/C) composites. The obtained composite shows a heterostructured fusiform morphology, in which the HEP is encapsulated by a carbon layer, revealing high electron conductivity as well as rich catalytic active sites for oxygen evolution reaction (OER). Besides, it is found that there is a short-range ordered crystal structure in the amorphous phase, which is beneficial for revealing high OER catalytic activity as well as good stability. As a result, the optimum HEP/C composite shows an overpotential 239 mV@10 mA cm−2 with a small Tafel slope of 72.5 mV dec−1 for catalyzing OER in alkaline solution.
Detail
Interactive effect of thermal aging and proton irradiation on microstructural evolution and hardening of δ-ferrite in 308L stainless steel weld metal
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.jmst.2023.06.030
In the harsh service environment of high temperature and intense neutron irradiation in water-cooled nuclear reactors, the austenitic stainless steel weld overlay cladding on the inner surface of the reactor pressure vessel suffers from thermal aging and irradiation damage simultaneously, which can induce microstructural evolution and hardening of the material. Since it is quite difficult to achieve this simultaneous process out of the pile, two kinds of combined experiments, i.e., post-irradiation thermal aging and post-aging irradiation were performed on 308L stainless steel weld metals in this work. The interactive effect of thermal aging and proton irradiation on microstructural evolution and hardening of δ-ferrite in 308L weld metal was investigated by combining atom probe tomography, transmission electron microscopy and nanoindentation tests. The results revealed that thermal aging could eliminate the dislocation loops induced by irradiation and affect the phase transition process by accelerating spinodal decomposition and G-phase precipitation, thus enhancing hardening of irradiated δ-ferrite. For the effect of irradiation on the microstructure and hardening of thermally aged δ-ferrite, however, intensive collision cascades can intensify G-phase precipitation and dislocation loop formation but decrease spinodal decomposition, leading to a limited effect on hardening of thermally aged δ-ferrite. Furthermore, the interaction of thermal aging and irradiation can promote G-phase precipitation. Meanwhile, the interaction can cause δ-ferrite hardening, which is mainly influenced by spinodal decomposition, followed by G-phase and dislocation loops, where spinodal decomposition and G-phase cause hardening by inducing strain fields.
Detail
Experimental design of paraffin/methylated melamine-formaldehyde microencapsulated composite phase change material and the application in battery thermal management system
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-19 , DOI: 10.1016/j.jmst.2023.06.018
In order to maintain the optimal operating temperature of the battery surface and meet the demand for thermal storage technology, battery thermal management system based on phase change materials has attracted increasing interest. In this work, a kind of core-shell structured microcapsule was synthesized by an in-situ polymerization, where paraffin was used as the core, while methanol was applied to modify the melamine-formaldehyde shell to reduce toxicity and improve thermal stability. Moreover, three different types of heat conductive fillers with the same content of 10 wt.%, i.e., nano-Al2O3, nano-ZnO and carbon nanotubes were added, generating composites. The microcapsules were uniform, and were not affected by the thermal fillers, which were evenly dispersed around. The composite sample with carbon nanotubes (10 wt.%) showed the highest thermal conductivity of 0.50 W/(m K) and latent heat of 139.64 J/g. Furthermore, according to the leakage testing and battery charge/discharge experiments, compared with Al2O3 and ZnO, the addition of carbon nanotubes remarkably enhances the heat storage ability as latent heat from 126.98 J/g for the prepared sample with Al2O3 and 125.86 J/g for the one with ZnO, then to 139.64 J/g, as well as dissipation performance as a cooling effect by decreasing the surface temperature of battery from 2% to 12% of microcapsule, composite sample with carbon nanotubes presents a broad application prospect in battery thermal management system and energy storage field.
Detail
Bi2WO6/AgInS2 S-scheme heterojunction: Efficient photodegradation of organic pollutant and toxicity evaluation
Moscow University Chemistry Bulletin ( IF 0 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.jmst.2023.06.022
Constructing of heterojunction was identified as a feasible way to improve photocatalytic activity of photocatalyst. In this work, a n-p type Bi2WO6/AgInS2 S-scheme heterojunction was successfully prepared for organic pollutants degradation. This Bi2WO6/AgInS2 S-scheme heterojunction exhibited much higher photocatalytic activity towards Rhodamine B (92.24%, expose to visible light for 60 min), norfloxacin (81.73%, expose to visible light for 90 min) and levofloxacin (87.46%, expose to visible light for 90 min) than pure Bi2WO6 and pure AgInS2. Toxicity analysis indicated the low environmental toxicity of Rhodamine B degradation intermediates for Rye seeds and Sudangrass seeds germination and growth. Mechanism study displayed that AgInS2 and Bi2WO6 work as the primary photocatalyst to form ·O2− and ⋅OH, respectively. The improved photocatalytic activity of the Bi2WO6/AgInS2 S-scheme heterojunction was due to the improved light response range and intensified carrier separation capability. Additionally, a S-scheme charge transfer mechanism including multiple charge transfer channels was proposed. This work could provide an effective strategy for organic pollutants degradation in wastewater.
Detail
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
0 Not